4-Dimethylcarbamoylthio-benzonitrile

• CAS No.: 19290-43-8
• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.27 g/mol
• IUPAC Name: S-(4-cyanophenyl) N,N-dimethylcarbamothioate
• InChI: InChI=1S/C10H10N2OS/c1-12(2)10(13)14-9-5-3-8(7-11)4-6-9/h3-6H,1-2H3
• InChI Key: UTLHYCJQJLXLTF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)SC1=CC=C(C=C1)C#N

Description

4-Dimethylcarbamoylthio-benzonitrile (CAS: Not explicitly provided in evidence; structural formula inferred from nomenclature) is a benzonitrile derivative substituted with a dimethylcarbamoylthio group (–SC(O)N(CH₃)₂) at the para position. Such derivatives are often explored in medicinal chemistry for their bioactivity, particularly as enzyme inhibitors or intermediates in heterocyclic synthesis .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-Dimethylcarbamoylthio-benzonitrile with structurally related benzonitrile derivatives, emphasizing substituent effects, molecular properties, and applications:

Compound Name	Substituent	Molecular Weight	Key Properties	Applications/Research Findings
4-Dimethylcarbamoylthio-benzonitrile	–SC(O)N(CH₃)₂ (para)	~222.3 g/mol*	Moderate lipophilicity; potential thiocarbamate-mediated hydrogen bonding	Likely intermediate in agrochemical/pharmaceutical synthesis (analogous to benzonitrile derivatives)
4-(Dimethylamino)benzohydrazide	–NHNHC(O)CH₃ (para)	Not provided	Hydrogen-bonded crystal lattice; high lattice energy (DFT-calculated)	Studied for solid-state interactions; potential precursor for coordination chemistry
4-Methoxy-2-methylbenzonitrile	–OCH₃ (para), –CH₃ (ortho)	~161.2 g/mol	Increased hydrophobicity; steric hindrance from methyl group	Industrial solvent or intermediate; safety data emphasize handling precautions
4-(Dibromomethyl)-3-methoxybenzonitrile	–CBr₂H (para), –OCH₃ (meta)	~323.9 g/mol	High reactivity (bromine substituents); potential genotoxicity	Limited applications noted; safety data highlight acute toxicity risks
4-(Ethylaminomethyl)benzonitrile	–CH₂NHCH₂CH₃ (para)	146.2 g/mol	Basic amino group; enhanced water solubility at acidic pH	Explored in 11 synthetic routes; potential building block for drug discovery
4-(Dimethylamino)benzonitrile	–N(CH₃)₂ (para)	~160.2 g/mol	Strong electron-donating group; fluorescence properties	Studied for electronic applications; NIST data include gas-phase ion energetics

*Estimated based on molecular formula.

Key Comparative Insights:

Substituent Effects on Reactivity: The dimethylcarbamoylthio group in the target compound is less electron-donating than dimethylamino (–N(CH₃)₂) but more polarizable than methoxy (–OCH₃). This impacts its nucleophilic reactivity and interaction with biological targets . Brominated analogs (e.g., 4-(Dibromomethyl)-3-methoxybenzonitrile) exhibit higher electrophilicity, making them prone to substitution reactions but also more toxic .

Solubility and Bioavailability: Aminomethyl derivatives (e.g., 4-(Ethylaminomethyl)benzonitrile) show improved aqueous solubility at low pH due to protonation of the amino group, whereas the carbamoylthio group may limit solubility in polar solvents .

Structural and Crystallographic Features: Hydrogen-bonding patterns in 4-(Dimethylamino)benzohydrazide suggest robust intermolecular interactions, a trait less pronounced in the carbamoylthio analog due to steric bulk .

Synthetic Utility :

• Carbamoylthio derivatives are versatile in constructing heterocycles (e.g., thiazoles), while methoxy or bromo-substituted benzonitriles are often used in cross-coupling reactions .